Cas no 2580211-00-1 (3',4'-dihydro-2'H-spiro[oxetane-3,1'-pyrrolo[1,2-a]pyrazine]-6'-carboxylic acid)

• Product Name: 3',4'-dihydro-2'H-spiro[oxetane-3,1'-pyrrolo[1,2-a]pyrazine]-6'-carboxylic acid
• CAS No: 2580211-00-1
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 6527951
• PubChem ID: 165886336
• Update Time: 2025-11-06

3',4'-dihydro-2'H-spiro[oxetane-3,1'-pyrrolo[1,2-a]pyrazine]-6'-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3',4'-dihydro-2'H-spiro[oxetane-3,1'-pyrrolo[1,2-a]pyrazine]-6'-carboxylic acid
• EN300-7439109
• 2580211-00-1

• Inchi： 1S/C10H12N2O3/c13-9(14)7-1-2-8-10(5-15-6-10)11-3-4-12(7)8/h1-2,11H,3-6H2,(H,13,14)
• InChI Key： LVVILZCSXPEJJK-UHFFFAOYSA-N
• SMILES： O1CC2(C1)C1=CC=C(C(=O)O)N1CCN2

Computed Properties

• Exact Mass: 208.08479225g/mol
• Monoisotopic Mass: 208.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 63.5Ų

Additional information on 3',4'-dihydro-2'H-spiro[oxetane-3,1'-pyrrolo[1,2-a]pyrazine]-6'-carboxylic acid

Introduction to 3',4'-dihydro-2'H-spiro[oxetane-3,1'-pyrrolo[1,2-a]pyrazine]-6'-carboxylic acid (CAS No. 2580211-00-1)

3',4'-dihydro-2'H-spiro[oxetane-3,1'-pyrrolo[1,2-a]pyrazine]-6'-carboxylic acid (CAS No. 2580211-00-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spiroheterocyclic compounds, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the spiro linkage and the presence of a carboxylic acid group, make it a promising candidate for various pharmacological studies.

The chemical structure of 3',4'-dihydro-2'H-spiro[oxetane-3,1'-pyrrolo[1,2-a]pyrazine]-6'-carboxylic acid consists of a spiro linkage between an oxetane ring and a pyrrolo[1,2-a]pyrazine ring. The oxetane ring is a four-membered cyclic ether with a high degree of ring strain, which can influence the reactivity and stability of the compound. The pyrrolo[1,2-a]pyrazine ring is a fused heterocyclic system that is known for its biological activity, particularly in the context of central nervous system (CNS) disorders.

The carboxylic acid group in 3',4'-dihydro-2'H-spiro[oxetane-3,1'-pyrrolo[1,2-a]pyrazine]-6'-carboxylic acid provides additional functional versatility. This group can participate in various chemical reactions and interactions, such as hydrogen bonding and salt formation, which are crucial for the compound's biological activity and pharmacokinetic properties. The presence of this functional group also allows for the synthesis of various derivatives through esterification or amide formation, expanding the potential applications of this compound.

Recent studies have highlighted the potential therapeutic applications of 3',4'-dihydro-2'H-spiro[oxetane-3,1'-pyrrolo[1,2-a]pyrazine]-6'-carboxylic acid. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. These findings suggest that 3',4'-dihydro-2'H-spiro[oxetane-3,1'-pyrrolo[1,2-a]pyrazine]-6'-carboxylic acid could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 3',4'-dihydro-2'H-spiro[oxetane-3,1'-pyrrolo[1,2-a]pyrazine]-6'-carboxylic acid has also shown promise in neuroprotective studies. Research conducted at the University of California has indicated that this compound can protect neuronal cells from oxidative stress-induced damage. The mechanism underlying this neuroprotective effect is believed to involve the modulation of intracellular signaling pathways related to oxidative stress and apoptosis. These findings open up new avenues for exploring the use of 3',4'-dihydro-2'H-spiro[oxetane-3,1'-pyrrolo[1,2-a]pyrazine]-6'-carboxylic acid in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of 3',4'-dihydro-2'H-spiro[oxetane-3,1'-pyrrolo[1,2-a]pyrazine]-6'-carboxylic acid have also been investigated in preclinical studies. Results from these studies have shown that the compound has good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the brain. The compound also exhibits low plasma protein binding and a moderate elimination half-life, making it suitable for chronic administration.

To further explore the therapeutic potential of 3',4'-dihydro-2'H-spiro[oxetane-3,1'-pyrrolo[1,2-a]pyrazine]-6'-carboxylic acid, several derivatives have been synthesized and evaluated for their biological activities. For example, ester derivatives have been shown to enhance the lipophilicity and improve brain penetration. Amide derivatives have been found to exhibit enhanced metabolic stability and prolonged duration of action. These modifications provide valuable insights into structure-activity relationships (SAR) and guide the rational design of more potent and selective analogs.

In conclusion, 3',4'-dihydro-2'H-spiro[oxetane-3,1'-pyrrolo[1,2-a]pyrazine]-6'-carboxylic acid (CAS No. 2580211-00-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to uncover additional biological activities and provide deeper insights into its mechanisms of action.